Cas no 1333147-36-6 (3-Bromo-5,6-dimethoxypicolinonitrile)

• Product Name: 3-Bromo-5,6-dimethoxypicolinonitrile
• CAS No: 1333147-36-6
• MF: C₈H₇BrN₂O₂
• MW: 243.057380914688
• CID: 1095530
• PubChem ID: 67406660
• Update Time: 2025-04-20

3-Bromo-5,6-dimethoxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,6-dimethoxypicolinonitrile
• 3-bromo-5,6-dimethoxypyridine-2-carbonitrile
• 1333147-36-6
• SCHEMBL2435681
• DB-339223
• ONVFWHDVKGWYNO-UHFFFAOYSA-N

• Inchi： 1S/C8H7BrN2O2/c1-12-7-3-5(9)6(4-10)11-8(7)13-2/h3H,1-2H3
• InChI Key： ONVFWHDVKGWYNO-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C(=C1)OC)OC

Computed Properties

• Exact Mass: 241.96909g/mol
• Monoisotopic Mass: 241.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų